Cas no 681132-67-2 (Piperidine, 1-(benzo[b]thien-2-ylcarbonyl)-4-(4-fluorobenzoyl)-)
![Piperidine, 1-(benzo[b]thien-2-ylcarbonyl)-4-(4-fluorobenzoyl)- structure](https://www.kuujia.com/scimg/cas/681132-67-2x500.png)
681132-67-2 structure
Product name:Piperidine, 1-(benzo[b]thien-2-ylcarbonyl)-4-(4-fluorobenzoyl)-
CAS No:681132-67-2
MF:C21H18FNO2S
MW:367.436527729034
CID:1724765
Piperidine, 1-(benzo[b]thien-2-ylcarbonyl)-4-(4-fluorobenzoyl)- Chemical and Physical Properties
Names and Identifiers
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- Piperidine, 1-(benzo[b]thien-2-ylcarbonyl)-4-(4-fluorobenzoyl)-
- Piperidine, 1-(benzo[b]thien-2-ylcarbonyl)-4-(4-fluorobenzoyl)- (9CI)
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- Inchi: 1S/C21H18FNO2S/c22-17-7-5-14(6-8-17)20(24)15-9-11-23(12-10-15)21(25)19-13-16-3-1-2-4-18(16)26-19/h1-8,13,15H,9-12H2
- InChI Key: KXIDOVFPBSYWSV-UHFFFAOYSA-N
- SMILES: N1(C(C2SC3=CC=CC=C3C=2)=O)CCC(C(=O)C2=CC=C(F)C=C2)CC1
Computed Properties
- Exact Mass: 367.10434
Experimental Properties
- Density: 1.315±0.06 g/cm3(Predicted)
- Boiling Point: 561.0±45.0 °C(Predicted)
- PSA: 37.38
- pka: -2.47±0.40(Predicted)
Piperidine, 1-(benzo[b]thien-2-ylcarbonyl)-4-(4-fluorobenzoyl)- Related Literature
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Siyu Ruan,Lin Wang,Yunliang Li,Peiyu Li,Yuhan Ren,Ruichang Gao,Haile Ma Food Funct., 2021,12, 1232-1240
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Yongmao Li,Lu Cheng,Zhiqiang Cao,Wenguang Liu J. Mater. Chem. B, 2014,2, 46-48
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Haroldo C. Da Silva,Anna N. R. Da Silva,Theo L. S. Da Rocha,Isabel S. Hernandes,Hélio F. Dos Santos,Wagner B. De Almeida New J. Chem., 2020,44, 17391-17404
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Biman Jana,Rakesh Sharan Singh,Biman Bagchi Phys. Chem. Chem. Phys., 2011,13, 16220-16226
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Yue Jin,Liang Song,Dali Wang,Feng Qiu,Deyue Yan,Bangshang Zhu Soft Matter, 2012,8, 10017-10025
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